Cas no 1806938-41-9 (6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid)

• Product Name: 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid
• CAS No: 1806938-41-9
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4808751
• Update Time: 2025-06-09

6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

• Inchi： 1S/C8H6ClF2NO3/c9-5-2-4(13)7(8(10)11)3(12-5)1-6(14)15/h2,8H,1H2,(H,12,13)(H,14,15)
• InChI Key： HUONBHPIVUURDB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C(F)F)=C(CC(=O)O)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4

Additional information on 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

Comprehensive Overview of 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS No. 1806938-41-9)

6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS No. 1806938-41-9) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a chloro substituent at the 6-position, a difluoromethyl group at the 3-position, and a hydroxy group at the 4-position. The presence of these functional groups makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for pyridine-based compounds has surged due to their role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid for its potential as a building block in drug discovery. Its acetic acid moiety further enhances its reactivity, enabling it to participate in various coupling reactions, which are critical for creating complex molecular architectures.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for such compounds. With growing environmental concerns, chemists are focusing on green chemistry approaches to minimize waste and reduce energy consumption during the production of 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid. This aligns with the broader industry shift toward eco-friendly chemical processes, a subject frequently searched in academic and industrial databases.

Another area of interest is the compound's potential applications in precision agriculture. As the global population grows, the need for efficient and targeted agrochemicals has become paramount. The difluoromethyl group in 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid is known to impart unique biological activity, making it a candidate for developing next-generation herbicides or fungicides. This has sparked discussions on platforms like ResearchGate and PubMed, where scientists share insights on structure-activity relationships.

From a technical standpoint, the compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical use. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid and ensure its purity. These methods are frequently searched by quality control professionals and researchers aiming to optimize synthesis protocols.

In the pharmaceutical sector, 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid is being investigated for its role in modulating enzymatic pathways. For instance, its structural similarity to certain enzyme inhibitors has prompted studies into its potential as a lead compound for treating metabolic disorders. This ties into the broader trend of personalized medicine, where tailored therapies are developed based on individual genetic profiles.

To address common queries from the scientific community, it's worth noting that the compound's safety profile and handling guidelines are well-documented in material safety data sheets (MSDS). While it is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE), are recommended when working with this chemical.

In summary, 6-Chloro-3-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS No. 1806938-41-9) is a compound of growing importance in both pharmaceutical and agrochemical research. Its unique structure and functional groups make it a valuable intermediate for diverse applications, from drug development to sustainable agriculture. As research progresses, this compound is likely to remain a focal point for scientists exploring innovative solutions to global challenges.